Cas no 852916-56-4 (N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide)
N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-[4-(2-AMINO-1,3-THIAZOL-4-YL)PHENYL]PROPYL]ACETAMIDE
- N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide
- J-523357
- HMS1771J19
- SR-01000068699-1
- Z89239704
- EN300-13103
- SR-01000068699
- 852916-56-4
- AKOS027427167
- CS-0459027
- N-(3-(4-(2-Aminothiazol-4-yl)phenyl)propyl)acetamide
- N-(3-[4-(2-AMINO-1,3-THIAZOL-4-YL)PHENYL]PROPYL)ACETAMIDE
- G36530
- N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide
-
- MDL: MFCD06655661
- Inchi: 1S/C14H17N3OS/c1-10(18)16-8-2-3-11-4-6-12(7-5-11)13-9-19-14(15)17-13/h4-7,9H,2-3,8H2,1H3,(H2,15,17)(H,16,18)
- InChI Key: YOUJDBHDDBOOEG-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1)C1C=CC(=CC=1)CCCNC(C)=O
Computed Properties
- Exact Mass: 275.10923335g/mol
- Monoisotopic Mass: 275.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 96.2Ų
N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N286345-50mg |
N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N286345-100mg |
N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N286345-500mg |
N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 500mg |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM451248-1g |
N-[3-[4-(2-AMINO-1,3-THIAZOL-4-YL)PHENYL]PROPYL]ACETAMIDE |
852916-56-4 | 95%+ | 1g |
$230 | 2022-12-31 | |
| Enamine | EN300-13103-0.05g |
N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 99% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-13103-0.1g |
N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 99% | 0.1g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-13103-0.25g |
N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 99% | 0.25g |
$92.0 | 2023-02-09 | |
| Enamine | EN300-13103-0.5g |
N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 99% | 0.5g |
$175.0 | 2023-02-09 | |
| Enamine | EN300-13103-1.0g |
N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 99% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-13103-2.5g |
N-{3-[4-(2-amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide |
852916-56-4 | 99% | 2.5g |
$503.0 | 2023-02-09 |
N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide
N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide: A Comprehensive Overview
The compound N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide, identified by the CAS registry number 852916-56-4, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely studied for their diverse chemical properties and biological activities. The molecule's structure incorporates a thiazole ring, an aromatic benzene ring, and an acetamide group, making it a promising candidate for research in fields such as pharmacology, materials science, and organic synthesis.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving thiazole formation and subsequent acylation. The thiazole moiety, characterized by its sulfur and nitrogen atoms in a five-membered ring, contributes significantly to the compound's electronic properties and reactivity. Researchers have demonstrated that the presence of the amino group on the thiazole ring enhances its ability to participate in hydrogen bonding, which is crucial for its interactions with biological systems.
In terms of physical properties, N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's purity and structural integrity.
The biological activity of this compound has been a focal point of recent studies. Preclinical experiments have shown that it possesses moderate inhibitory effects on certain enzymes associated with inflammatory processes. For instance, research conducted at the University of California revealed that the compound can inhibit cyclooxygenase (COX)-2 enzyme activity at micromolar concentrations. This finding suggests potential applications in the development of anti-inflammatory drugs.
Moreover, the compound's interaction with cellular receptors has been explored using molecular docking simulations. These studies indicate that the acetamide group plays a critical role in binding to receptor sites, while the thiazole moiety contributes to stabilizing interactions through π-π stacking and hydrogen bonding. Such insights are valuable for guiding further optimization of the compound's pharmacokinetic properties.
In addition to its pharmacological applications, N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide has shown promise in materials science. Its ability to form self-assembled monolayers on gold surfaces has been demonstrated through surface plasmon resonance (SPR) spectroscopy. This property makes it a candidate for use in biosensor applications, where stable molecular films are required for sensitive detection of analytes.
Looking ahead, ongoing research is focused on enhancing the compound's bioavailability while maintaining its therapeutic efficacy. Collaborative efforts between chemists and pharmacologists are exploring strategies such as prodrug design and nanoparticle encapsulation to overcome challenges related to drug delivery. These innovations could pave the way for clinical trials targeting chronic inflammatory conditions.
In conclusion, N-{3-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]propyl}acetamide (CAS No. 852916-56-4) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and favorable physical properties make it an attractive subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its potential uses, this compound stands at the forefront of innovation in modern chemistry.
852916-56-4 (N-{3-4-(2-Amino-1,3-thiazol-4-yl)phenylpropyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)